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Compound of Interest

Compound Name: Oxazine 1

cat. No.: B1202645

An In-depth Technical Guide to Oxazine 1

Oxazine 1, also known by its synonym Oxazine 725, is a fluorescent dye belonging to the
oxazine class of heterocyclic organic compounds. It is notable for its applications in various
scientific research fields, particularly as a near-infrared (NIR) fluorescent probe. This guide
provides a comprehensive overview of its chemical properties, spectral characteristics, and
experimental applications for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Oxazine 1 is commercially available as a green crystalline powder. Its chemical and physical
properties are summarized in the table below, providing a quick reference for experimental
design and application.
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Property Value Reference
CAS Number 24796-94-9 [11[2]
Molecular Formula C20H26CIN3Os [1]12]
Molecular Weight 423.89 g/mol [11[2]
Appearance Green crystalline powder [2]
Maximum Absorption (Amax) ~650 nm [3][4]

Molar Extinction Coefficient > 100,000 M~icm1 [3114]
Maximum Emission (Aem) ~670 nm [3114]
Quantum Yield (in ethanol) 0.11 [5]

Chemical Structure

The chemical structure of Oxazine 1 is fundamental to its fluorescent properties. Below is a
graphical representation of the molecule.

Data Acquisition Data Analysis

Measure spectrum using a }—»
Measure absorption spectrum using a spectrophotometer }—»

Sample Preparation

Dissolve Oxazine 1 in appropriate solvent (e.g., methanol, ethanol) }——{ Prepare sample in quartz cuvette with Abs < 0.1 [:

Correct data for instrument sensitivity and background noise ‘

Scale absorption data to known molar extinction coefficient ‘

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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